Cas no 1007632-58-7 (1-(3-chlorophenyl)-5-oxopyrrolidine-3-carboxamide)

• Product Name: 1-(3-chlorophenyl)-5-oxopyrrolidine-3-carboxamide
• CAS No: 1007632-58-7
• MF: C₁₁H₁₁ClN₂O₂
• MW: 238.670241594315
• CID: 4558968
• Update Time: 2025-10-29

1-(3-chlorophenyl)-5-oxopyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)-5-oxopyrrolidine-3-carboxamide

• Inchi： 1S/C11H11ClN2O2/c12-8-2-1-3-9(5-8)14-6-7(11(13)16)4-10(14)15/h1-3,5,7H,4,6H2,(H2,13,16)
• InChI Key： OTLOPSYNVYESND-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(Cl)=C2)C(=O)CC(C(N)=O)C1

Computed Properties

• Exact Mass: 238.050905g/mol
• Monoisotopic Mass: 238.050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 238.67g/mol
• XLogP3: 0.5
• Topological Polar Surface Area: 63.4Ų

Additional information on 1-(3-chlorophenyl)-5-oxopyrrolidine-3-carboxamide

Professional Introduction to Compound with CAS No. 1007632-58-7 and Product Name: 1-(3-chlorophenyl)-5-oxopyrrolidine-3-carboxamide

The compound with the CAS number 1007632-58-7 and the product name 1-(3-chlorophenyl)-5-oxopyrrolidine-3-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of 1-(3-chlorophenyl)-5-oxopyrrolidine-3-carboxamide incorporates a phenyl ring substituted with a chlorine atom, linked to a pyrrolidine core that is further functionalized with an oxo group and a carboxamide moiety. This specific arrangement of functional groups contributes to its distinct chemical properties and reactivity, making it a valuable candidate for further exploration in synthetic chemistry.

In recent years, the pharmaceutical industry has seen a surge in interest for heterocyclic compounds due to their diverse biological activities and structural versatility. The pyrrolidine scaffold, in particular, is well-known for its presence in numerous bioactive molecules, including natural products and synthetic drugs. The introduction of the 1-(3-chlorophenyl)-5-oxopyrrolidine-3-carboxamide structure into the chemical landscape offers new opportunities for designing molecules with enhanced pharmacological profiles. The presence of the chlorophenyl group not only influences the electronic properties of the molecule but also opens up possibilities for further derivatization and functionalization, enabling the synthesis of analogs with tailored properties.

One of the most compelling aspects of 1-(3-chlorophenyl)-5-oxopyrrolidine-3-carboxamide is its potential as a building block for more complex drug candidates. Researchers have been exploring its utility in various pharmacological contexts, including antimicrobial, anti-inflammatory, and anticancer applications. The oxopyrrolidine core is particularly intriguing because it can participate in multiple hydrogen bonding interactions, which is crucial for binding to biological targets such as enzymes and receptors. This feature makes it an attractive scaffold for developing molecules that can modulate biological pathways effectively.

Recent studies have highlighted the importance of optimizing the electronic distribution within heterocyclic compounds to enhance their binding affinity and selectivity. The 1-(3-chlorophenyl)-5-oxopyrrolidine-3-carboxamide structure exemplifies this principle through its carefully designed substitution pattern. The chlorine atom on the phenyl ring exerts an electron-withdrawing effect, which can modulate the reactivity of adjacent functional groups. This modulation is critical for fine-tuning the pharmacokinetic properties of drug candidates, ensuring they exhibit optimal efficacy while minimizing side effects.

The carboxamide group in 1-(3-chlorophenyl)-5-oxopyrrolidine-3-carboxamide also plays a pivotal role in determining its biological activity. Carboxamides are known to be versatile pharmacophores that can interact with biological targets through hydrogen bonding and other non-covalent interactions. This property has been leveraged in the design of numerous drugs that target neurological disorders, cardiovascular diseases, and infections. The incorporation of this moiety into the pyrrolidine framework suggests that 1-(3-chlorophenyl)-5-oxopyrrolidine-3-carboxamide could exhibit similar interactions with biological systems, potentially leading to therapeutic benefits.

In addition to its structural features, 1-(3-chlorophenyl)-5-oxopyrrolidine-3-carboxamide has been studied for its potential role in drug delivery systems. The compound's ability to form stable complexes with other molecules makes it an excellent candidate for developing novel formulations that enhance drug solubility and bioavailability. Such advancements are crucial for improving therapeutic outcomes, especially in cases where oral administration is preferred over injectable routes. By leveraging the structural versatility of 1-(3-chlorophenyl)-5-oxopyrrolidine-3-carboxamide, researchers aim to create more effective and patient-friendly drug products.

The synthesis of 1-(3-chlorophenyl)-5-oxopyrrolidine-3-carboxamide has also been a subject of interest due to its complex structural features. Modern synthetic methodologies have enabled chemists to construct this molecule with high precision, allowing for further modifications and derivatization. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming the carbon-nitrogen bonds within the pyrrolidine core. These methods not only improve yield but also enhance scalability, making it feasible to produce larger quantities of the compound for research and commercial purposes.

As research continues to evolve, the applications of 1-(3-chlorophenyl)-5-oxopyrrolidine-3-carboxamide are expected to expand further. Advances in computational chemistry have allowed researchers to predict the biological activity of this compound more accurately before experimental synthesis even begins. Machine learning models trained on large datasets have become indispensable tools for identifying promising candidates like 1-(3-chlorophenyl)-5-oxopyrrolidine-3-carboxamide, streamlining the drug discovery process significantly.

The integration of traditional organic synthesis with modern computational techniques has opened up new avenues for exploring the potential of this compound. By combining experimental expertise with predictive modeling, scientists can accelerate their search for novel therapeutics that address unmet medical needs. The case of 1-(3-chlorophenyl)-5-oxopyrrlidinle]-carbonylamide highlights how interdisciplinary approaches can lead to groundbreaking discoveries in pharmaceutical chemistry.

In conclusion, 10076* (CAS No.)*is an intriguing compound that embodies many advances seen today iin medicinal chemictry . Its unique structural features , combined wiht promising preliminary results from both synthetic chemisty & pharmacological studies , make it a valuable asset iin ongoing research efforts . As science progresses , we expect further insights into thsi molecule's capabilities & potential applications will emerge , solidifying i ts place as an important player iin future therapeutic developments .